1-ethyl-3-(pyridin-3-yl)-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine

Specification

• CAS No.: 2097945-24-7
• Molecular Formula: C13H16N4
• Molecular Weight: 228.29 g/mol
• IUPAC Name: 1-ethyl-3-pyridin-3-yl-4,5,6,7-tetrahydropyrazolo[4,3-c]pyridine
• Standard InChI: InChI=1S/C13H16N4/c1-2-17-12-5-7-15-9-11(12)13(16-17)10-4-3-6-14-8-10/h3-4,6,8,15H,2,5,7,9H2,1H3
• Standard InChI Key: JMFWRNQUBMZANI-UHFFFAOYSA-N
• SMILES: CCN1C2=C(CNCC2)C(=N1)C3=CN=CC=C3
• Canonical SMILES: CCN1C2=C(CNCC2)C(=N1)C3=CN=CC=C3

Introduction

Synthesis of Similar Compounds

The synthesis of heterocyclic compounds like pyrazolo[4,3-c]pyridines often involves starting materials such as pyrazoles or pyridines. The process typically includes several key steps:

• Formation of the Pyrazole Ring: This can be achieved through condensation reactions involving hydrazine derivatives.

• Introduction of the Pyridine Moiety: Often involves coupling reactions or cyclization processes.

• Modification of Substituents: Various chemical transformations to introduce or modify substituents on the heterocyclic rings.

Biological Applications

Compounds with similar structures have shown promise in various biomedical applications:

• Neurological Disorders: Potential interactions with neurokinin receptors or other targets involved in neurological processes.

• Inflammatory Conditions: May modulate inflammatory pathways, offering therapeutic benefits.

• Cancer Treatment: Some heterocyclic compounds have been explored for their anticancer properties.

Research Findings and Future Directions

While specific data on 1-ethyl-3-(pyridin-3-yl)-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine is limited, ongoing research in the field of heterocyclic chemistry continues to uncover new compounds with promising biological activities. Future studies should focus on synthesizing and characterizing such compounds to fully explore their therapeutic potential.